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Compound of Interest

Compound Name: Cerium trilaurate

CAS No.: 14535-98-9

Cat. No.: B078491

Get Quote

As an application scientist bridging the gap between fundamental organometallic chemistry and

advanced material science, I frequently encounter discrepancies in the stoichiometric handling

of rare-earth metal soaps. Cerium trilaurate (cerium(III) dodecanoate) is a prime example. Its

utility as a curing agent in high-performance silicones and as a specialized surfactant demands

absolute precision in its molecular characterization and synthesis.

This technical guide provides a rigorous analysis of the molecular architecture, exact molecular

weight calculations, and field-validated synthesis protocols for cerium trilaurate.

Chemical Identity & Molecular Architecture
Cerium trilaurate is a rare-earth metal soap consisting of a central Cerium(III) cation

coordinated to three laurate anions. The laurate anion ( C12​H23​O2−​) is the conjugate base of

lauric acid (dodecanoic acid), a 12-carbon saturated fatty acid.
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CAS Number: 14535-98-9 (1)[1]

Molecular Formula: C36​H69​CeO6​or Ce(C11​H23​COO)3​[1]

Exact Molecular Weight Determination
To ensure high-precision stoichiometry during industrial scaling and metathesis reactions, the

exact molecular weight must be calculated using standard atomic weights rather than

approximations:

Cerium (Ce): 140.116 g/mol × 1 = 140.116 g/mol

Carbon (C): 12.011 g/mol × 36 = 432.396 g/mol

Hydrogen (H): 1.008 g/mol × 69 = 69.552 g/mol

Oxygen (O): 15.999 g/mol × 6 = 95.994 g/mol

Total Molecular Weight:738.058 g/mol

Causality-Driven Synthesis Protocol
The synthesis of cerium trilaurate is optimally achieved via direct metathesis. This method is

chosen over direct acid-base neutralization because rare-earth oxides are highly unreactive

with weak organic aliphatic acids. Metathesis ensures complete conversion by driving the

equilibrium forward through the precipitation of the highly insoluble metal soap.

Step-by-Step Methodology
Saponification (Precursor Generation): Dissolve a known amount of lauric acid in a 70:30

(v/v) benzene-methanol mixture. Neutralize with an equimolar amount of potassium

hydroxide (KOH) under reflux at 50–55°C to form potassium laurate (2)[2].

Causality: The mixed solvent system is critical; benzene ensures the solubility of the non-

polar aliphatic chain, while methanol solvates the polar ionic head, preventing premature

precipitation of the intermediate.
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Metathesis Reaction: Add a slight stoichiometric excess (approx. 5%) of aqueous cerium(III)

acetate dropwise to the potassium laurate solution under vigorous stirring[2].

Causality: The excess cerium salt drives the metathesis equilibrium to absolute

completion. This prevents the retention of unreacted potassium laurate, which acts as an

unwanted plasticizer and severely compromises the thermal stability of the final product.

Precipitation & Washing: Isolate the precipitated cerium trilaurate via vacuum filtration.

Wash sequentially with warm distilled water, followed by cold acetone[2].

Causality: Water removes the water-soluble potassium acetate byproducts. Cold acetone

selectively dissolves any trace unreacted lauric acid without solubilizing the target cerium

soap.

Drying & Recrystallization: Dry the filter cake in an air oven at 50–60°C, followed by final

drying under reduced pressure. Recrystallize from a benzene-methanol mixture to achieve

>99% purity[2].
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Logical workflow of cerium trilaurate synthesis via metathesis and subsequent validation.
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Physicochemical Characterization & Self-Validation
A robust experimental protocol requires orthogonal analytical techniques to create a self-

validating system that confirms both structural integrity and purity.

Thermal Gravimetric Analysis (TGA) as a Self-Validating
Tool
Thermal decomposition provides a direct, self-validating measure of the molecular formula.

When heated, cerium trilaurate decomposes into cerium(III) oxide ( Ce2​O3​), carbon dioxide,

and a corresponding ketone (12-tricosanone) (3)[3]. Decomposition Equation: 2Ce(C11​H23​

COO)3​→3C11​H23​COC11​H23​+Ce2​O3​+3CO2​

Validation Logic: By measuring the residual weight of the metal oxide ( Ce2​O3​) and comparing

it to the theoretical yield derived from the 738.058 g/mol molecular weight, the exact

stoichiometry of the synthesized batch is mathematically confirmed[3].

X-Ray Diffraction (XRD) & Crystallinity
XRD studies confirm that cerium trilaurate exhibits a highly ordered crystalline structure. The

metal ions arrange in basal planes, with the zig-zag fatty acid chains extending outwards. The

calculated interplanar spacing for cerium laurate is 35.40 Å[3]. This spacing corresponds to

double the length of the fatty acid radical, confirming a bilayer-like lamellar structure typical of

heavy metal soaps[3].

Quantitative Data Summary
The following table consolidates the critical physicochemical parameters of cerium trilaurate
for rapid reference:
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Parameter Value Analytical Method / Source

Molecular Formula C36​H69​CeO6​ Stoichiometric Calculation[1]

Molecular Weight 738.058 g/mol Atomic Weight Summation

Melting Point ~175 °C Capillary Tube Method[2]

Interplanar Spacing (d) 35.40 Å X-Ray Diffraction (XRD)[3]

Thermal Decomposition

Ce2​O3​

Ketone + CO2​
Thermogravimetric Analysis

(TGA)[3]

Applications in Advanced Materials
Beyond fundamental chemistry, cerium trilaurate is extensively utilized as a curing agent and

adhesion promoter in curable silicone compositions. In the manufacturing of optical

semiconductor devices (e.g., LED encapsulants), the addition of cerium salts of carboxylic

acids, such as cerium laurate, enhances the thermal stability and refractive index of siloxane

networks (4)[4]. This prevents the degradation and yellowing of the polymer matrix under high-

intensity light and extreme thermal stress[4]. Furthermore, in mixed organic solvents, cerium
trilaurate exhibits distinct critical micelle concentration (CMC) behavior, making it a valuable

specialized surfactant in non-aqueous environments[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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